Cas no 940782-27-4 ([(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: [(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 940782-27-4
• MF: C₁₆H₁₄Cl₂N₂O₃
• MW: 353.19996213913
• CID: 6277473
• PubChem ID: 2705791
• Update Time: 2025-11-06

[(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS001406834
• Z16552226
• HMS3024A19
• 940782-27-4
• EN300-26594593
• [(2-phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• MLS001078664
• SMR000714630
• [2-oxo-2-(2-phenylethylamino)ethyl] 3,6-dichloropyridine-2-carboxylate
• CHEMBL1335067
• [(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C16H14Cl2N2O3/c17-12-6-7-13(18)20-15(12)16(22)23-10-14(21)19-9-8-11-4-2-1-3-5-11/h1-7H,8-10H2,(H,19,21)
• InChI Key： UZXGZQKPBOBQLK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(NCCC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 352.0381477g/mol
• Monoisotopic Mass: 352.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Introduction to [(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 940782-27-4)

[(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate, identified by its CAS number CAS No. 940782-27-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of this compound, particularly the presence of carbamoyl and ester functional groups, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The2-phenylethyl moiety in the molecular structure contributes to the lipophilicity and potential membrane permeability of the compound, which are critical factors in drug design for achieving optimal pharmacokinetic profiles. Meanwhile, the3,6-dichloropyridine-2-carboxylate backbone introduces electron-withdrawing effects that can modulate the reactivity and electronic properties of the molecule. These characteristics make it a versatile building block for exploring new chemical entities with therapeutic potential.

In recent years, there has been growing interest in developing novel agrochemicals and pharmaceuticals derived from halogenated pyridines due to their enhanced bioactivity and stability. Research has demonstrated that compounds containing3,6-dichloropyridine moieties exhibit promising properties as intermediates in the synthesis of herbicides, fungicides, and other crop protection agents. Furthermore, the carbamoyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The pharmaceutical industry has also leveraged pyridine derivatives like [(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate in the development of drugs targeting various diseases. For instance, studies have shown that modifications at the2-phenylethyl position can influence binding affinity to biological targets, making it crucial for optimizing drug efficacy. Additionally, the dichloropyridine scaffold has been explored in antiviral and anti-inflammatory agents due to its ability to interact with key enzymes and receptors involved in pathogenic processes.

The synthesis of this compound typically involves multi-step organic reactions, including chlorination, esterification, and carbamoylation processes. Advanced synthetic methodologies have enabled more efficient and scalable production methods, which are essential for industrial applications. Recent advancements in catalytic systems have further improved the yield and purity of [(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate, making it more accessible for research and commercial purposes.

In conclusion, [(2-Phenylethyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 940782-27-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new therapeutic uses and synthetic strategies for this compound, its importance in drug discovery is likely to grow even further.